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Compound of Interest

Compound Name: Trimethylsulfonium

Cat. No.: B1222738 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling trimethylsulfonium salts, such as the iodide, bromide, chloride, and methyl sulfate

variants. Adherence to these procedural steps is critical for safe operational workflow and

proper disposal.

Hazard Identification and Classification
Trimethylsulfonium compounds are generally classified as irritants.[1][2] The primary hazards

associated with these chemicals are:

Skin Irritation: Causes skin irritation upon contact.[1][3][4]

Serious Eye Irritation: Can cause serious damage if it comes into contact with the eyes.[1][3]

[4]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][5][6]

These compounds are typically white or off-white crystalline solids or powders.[2][4][7] While

considered stable under normal conditions, they are incompatible with strong oxidizing agents

and strong bases.[3][7]
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For quick reference, the following table summarizes key data for common trimethylsulfonium
salts.

Property
Trimethylsulfo
nium Iodide

Trimethylsulfo
nium Bromide

Trimethylsulfo
nium Chloride

Trimethylsulfo
nium Methyl
Sulfate

CAS Number 2181-42-2[3] 3084-53-5[8] 5034-06-0[9] 2181-44-4[10]

Molecular

Formula
C₃H₉IS[1] C₃H₉BrS[11] C₃H₉ClOS[9] C₄H₁₂O₄S₂[12]

Molecular Weight 204.08 g/mol [1] 157.08 g/mol [11] 128.62 g/mol [9] 188.27 g/mol [10]

Melting Point

(°C)
215-220[13] >300[11] 226-229[9] 92-94[14]

GHS Hazard

Statements

H315, H319,

H335[1][13]

H315, H319,

H335[11]

H315, H319,

H335[9]

H315, H319,

H335[10]

Operational and Safety Protocols
Strict adherence to the following procedures is essential for minimizing risk during handling,

storage, and in the event of an emergency.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against exposure. The required

PPE includes:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[7][15] A face shield may be necessary for certain procedures.

[15]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[7][8] Gloves must be

inspected before use, and proper removal technique (without touching the glove's outer
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surface) should be employed to avoid skin contact.[5]

Clothing: Wear impervious clothing to prevent skin exposure.[5] The type of protective

clothing must be selected based on the concentration and amount of the hazardous

substance at the specific workplace.[5][15] Contaminated clothing should be removed and

washed before reuse.[7]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5][7] For nuisance

exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[5]

Handling and Storage
Handling:

Always handle in a well-ventilated area, preferably under a chemical fume hood.[7][16]

Avoid contact with skin, eyes, and clothing.[7][15]

Minimize dust generation and accumulation.[7][15]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3][5]

Do not eat, drink, or smoke in handling areas.[15]

Storage:

Store in a cool, dry, and well-ventilated area.[5][7]

Keep containers tightly closed when not in use.[3][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[3][7]

Some forms are light-sensitive and should be stored protected from light.[5][7]

First Aid Measures
Immediate action is crucial in case of exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[3] Seek medical attention.[3][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[3][7] If skin irritation occurs or persists, get

medical advice/attention.[3]

Inhalation: Move the exposed person to fresh air immediately.[7][17] If not breathing, give

artificial respiration.[7][17] If breathing is difficult, give oxygen.[7] Seek medical attention if

you feel unwell or if symptoms occur.[3][17]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk.[7] Never give anything by mouth

to an unconscious person.[5][7] Seek immediate medical attention.[7]

Spill and Leak Procedures
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate: Keep unprotected personnel away and ensure adequate ventilation.[4][15]

Control Ignition Sources: Remove all sources of ignition if applicable.[4][15]

Containment: Prevent further leakage or spillage if it is safe to do so.[15] Do not let the

product enter drains.[5][16]

Cleanup:

Wear the appropriate PPE as described in Section 8 of the Safety Data Sheet.[5][7]

For solid spills, vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[5][7] Avoid generating dust.[5][7]

Use dry clean-up procedures.[4]

Decontamination: Clean the spill area thoroughly after material pickup is complete.
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Below is a workflow diagram illustrating the logical steps for responding to a

trimethylsulfonium spill.

Immediate Response

Containment & Cleanup

Post-Cleanup
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Workflow for handling a trimethylsulfonium compound spill.

Disposal Plan
Waste from trimethylsulfonium compounds is classified as hazardous and must be disposed

of accordingly.[2][11]

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[3]

All disposal practices must be in accordance with local, state, and federal regulations.[8]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[5] Do not

reuse empty containers.[18]

Consult with your institution's environmental health and safety (EHS) office for specific

guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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